Cas no 89863-80-9 (Benzeneacetic acid, 3-(trifluoromethyl)-, octyl ester)

Benzeneacetic acid, 3-(trifluoromethyl)-, octyl ester structure
89863-80-9 structure
Product Name:Benzeneacetic acid, 3-(trifluoromethyl)-, octyl ester
CAS No:89863-80-9
MF:C17H23F3O2
MW:316.35853600502
CID:586775
PubChem ID:13302037
Update Time:2025-04-19

Benzeneacetic acid, 3-(trifluoromethyl)-, octyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 3-(trifluoromethyl)-, octyl ester
    • octyl 2-[3-(trifluoromethyl)phenyl]acetate
    • SCHEMBL10370134
    • 89863-80-9
    • n-octyl 3-trifluoromethylphenylacetate
    • DTXSID70535753
    • Octyl [3-(trifluoromethyl)phenyl]acetate
    • Inchi: 1S/C17H23F3O2/c1-2-3-4-5-6-7-11-22-16(21)13-14-9-8-10-15(12-14)17(18,19)20/h8-10,12H,2-7,11,13H2,1H3
    • InChI Key: XDQWHHTXUSWJCJ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)CC(=O)OCCCCCCCC)(F)F

Computed Properties

  • Exact Mass: 316.16501446g/mol
  • Monoisotopic Mass: 316.16501446g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 10
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 26.3Ų
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